Cas no 26121-80-2 ((2S,3R,4R,4Ar,6aR,6bS,8S,8aR,10S,12aS,14aR,14bR)-2,3,8,10-tetrahydroxy-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid)
26121-80-2 structure
Product Name:(2S,3R,4R,4Ar,6aR,6bS,8S,8aR,10S,12aS,14aR,14bR)-2,3,8,10-tetrahydroxy-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid
CAS No:26121-80-2
MF:C30H46O8
MW:534.681450366974
CID:273140
Update Time:2024-02-29
(2S,3R,4R,4Ar,6aR,6bS,8S,8aR,10S,12aS,14aR,14bR)-2,3,8,10-tetrahydroxy-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- Olean-12-ene-23,28-dioicacid, 2,3,16,21-tetrahydroxy-, (2b,3b,4b,16b,21b)-
- (4R)-2β,3β,16β,21β-Tetrahydroxyolean-12-ene-24,28-dioic acid
- Olean-12-ene-24,28-dioicacid, 2b,3b,16b,21b-tetrahydroxy- (8CI)
- Platycogenic acid B
- (2S,3R,4R,4Ar,6aR,6bS,8S,8aR,10S,12aS,14aR,14bR)-2,3,8,10-tetrahydroxy-4,6a,6b,11,11,14b-hexamethyl-
- (2S,3R,4R,4Ar,6aR,6bS,8S,8aR,10S,12aS,14aR,14bR)-2,3,8,10-tetrahydroxy-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid
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- Inchi: 1S/C30H46O8/c1-25(2)11-16-15-7-8-18-26(3)12-17(31)22(34)29(6,23(35)36)19(26)9-10-27(18,4)28(15,5)13-21(33)30(16,24(37)38)14-20(25)32/h7,16-22,31-34H,8-14H2,1-6H3,(H,35,36)(H,37,38)/t16-,17-,18+,19+,20-,21-,22-,26+,27+,28+,29+,30+/m0/s1
- InChI Key: DGNAEYFEAUVDAJ-NNZPUOCQSA-N
- SMILES: O[C@@H]1[C@@]2(C(=O)O)C[C@@H](C(C)(C)C[C@H]2C2=CC[C@@H]3[C@@]4(C)C[C@@H]([C@@H]([C@@](C(=O)O)(C)[C@@H]4CC[C@@]3(C)[C@]2(C)C1)O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- Rotatable Bond Count: 2
- Complexity: 1080
- Topological Polar Surface Area: 156
(2S,3R,4R,4Ar,6aR,6bS,8S,8aR,10S,12aS,14aR,14bR)-2,3,8,10-tetrahydroxy-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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